Cas no 167172-78-3 (Annomuricin A)

• Product Name: Annomuricin A
• CAS No: 167172-78-3
• MF: C₃₅H₆₄O₈
• MW: 612.877872467041
• CID: 147057
• PubChem ID: 157682
• Update Time: 2025-04-19

Annomuricin A Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-methyl-3-[2,8,9,13-tetrahydroxy-13-[tetrahydro-5-(1-hydroxytridecyl)-2-furanyl]tridecyl]-(9CI)
• 2-methyl-4-[2,8,9,13-tetrahydroxy-13-[5-(1-hydroxytridecyl)oxolan-2-yl]tridecyl]-2H-furan-5-one
• 2(5H)-Furanone, 5-methyl-3-(2,8,9,13-tetrahydroxy-13-(tetrahydro-5-(1-hydroxytridecyl)-2-furanyl)tridecyl)-
• 5-Methyl-3-(2,8,9,13-tetrahydroxy-13-(tetrahydro-5-(1-hydroxytridecyl)-2-furanyl)tridecyl)-2(5H)-furanone
• 5-methyl-3-{2,8,9,13-tetrahydroxy-13-[5-(1-hydroxytridecyl)tetrahydrofuran-2-yl]tridecyl}furan-2(5H)-one
• Annomuricin A
• 5-Methyl-3-{2,8,9,13-tetrahydroxy-13-[5-(1-hydroxytridecyl)oxolan-2-yl]tridecyl}furan-2(5H)-one
• 167355-39-7
• 167355-37-5
• 167172-78-3
• DTXSID60937287
• CHEBI:197050
• 5-methyl-3-{2,8,9,13-tetrahydroxy-13-[5-(1-hydroxytridecyl)oxolan-2-yl]tridecyl}-2,5-dihydrofuran-2-one
• 2-methyl-4-[2,8,9,13-tetrahydroxy-13-[5-(1-hydroxytridecyl)oxolan-2-yl]tridecyl]-2H-uran-5-one
• Annomuricin B

• Inchi： 1S/C35H64O8/c1-3-4-5-6-7-8-9-10-11-14-19-31(39)33-22-23-34(43-33)32(40)21-16-20-30(38)29(37)18-15-12-13-17-28(36)25-27-24-26(2)42-35(27)41/h24,26,28-34,36-40H,3-23,25H2,1-2H3
• InChI Key： LPDLLEWSLYZCOC-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCCCCCCCCC)O)CCC1C(CCCC(C(CCCCCC(CC1C(=O)OC(C)C=1)O)O)O)O

Computed Properties

• Exact Mass: 612.46
• Monoisotopic Mass: 612.46
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 26
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.4
• Topological Polar Surface Area: 137A^2

Experimental Properties

• Density: 1.082
• Boiling Point: 789.3°Cat760mmHg
• Flash Point: 238°C
• Refractive Index: 1.513
• PSA: 136.68000
• LogP: 6.03210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins